Cas no 36950-96-6 (2-(9H-Fluoren-2-yl)propanoic Acid)

• Product Name: 2-(9H-Fluoren-2-yl)propanoic Acid
• CAS No: 36950-96-6
• MF: C₁₆H₁₄O₂
• MW: 238.281164646149
• MDL: MFCD00866038
• CID: 309776
• PubChem ID: 37589
• Update Time: 2025-05-21

2-(9H-Fluoren-2-yl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene-2-aceticacid, a-methyl-
• 2-(9H-fluoren-2-yl)propanoic acid
• (R,S)-2-(fluoren-2-yl)propanoic acid
• 2-(2-fluorenyl)propionic acid
• 2-Fluoren-2-ylpropionic acid
• CICLOPROFEN
• Cicloprofene
• Cicloprofeno
• Cicloprofenum
• 2-(9H-Fluoren-2-yl)propanoic Acid

• MDL： MFCD00866038
• Inchi： 1S/C16H14O2/c1-10(16(17)18)11-6-7-15-13(8-11)9-12-4-2-3-5-14(12)15/h2-8,10H,9H2,1H3,(H,17,18)
• InChI Key： LRXFKKPEBXIPMW-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=CC2C3C=CC=CC=3CC=2C=1)=O

Computed Properties

• Exact Mass: 238.09900

Experimental Properties

• PSA: 37.30000
• LogP: 3.44590

Additional information on 2-(9H-Fluoren-2-yl)propanoic Acid

2-(9H-Fluoren-2-yl)propanoic Acid: A Comprehensive Overview

The compound 2-(9H-Fluoren-2-yl)propanoic Acid, also known by its CAS number CAS No. 36950-96-6, is a significant molecule in the field of organic chemistry. This compound, often referred to as fluorenyl propanoic acid, has garnered attention due to its unique structural properties and versatile applications in various scientific domains.

Structurally, 2-(9H-Fluoren-2-yl)propanoic Acid consists of a fluorene moiety attached to a propanoic acid group. The fluorene ring system, characterized by two fused benzene rings and a central three-membered ring, contributes to the compound's stability and aromaticity. The propanoic acid group introduces carboxylic acid functionality, which can participate in various chemical reactions, making this compound highly versatile.

Recent studies have highlighted the potential of CAS No. 36950-96-6 in the field of materials science. Researchers have explored its use as a precursor for synthesizing advanced materials, such as organic semiconductors and functional polymers. The fluorene moiety's ability to form stable π-conjugated systems makes it ideal for applications in optoelectronics and organic light-emitting diodes (OLEDs). These findings underscore the compound's importance in cutting-edge technological advancements.

In addition to its material science applications, fluorenyl propanoic acid has shown promise in medicinal chemistry. Its unique structure allows for potential interactions with biological systems, making it a candidate for drug discovery efforts. Recent research has focused on its role as a scaffold for developing bioactive molecules, particularly in the context of anti-inflammatory and anticancer agents.

The synthesis of CAS No. 36950-96-6 typically involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent oxidation steps. These methods have been optimized to achieve high yields and purity, ensuring the compound's reliability for both academic and industrial applications.

In terms of physical properties, 2-(9H-Fluoren-2-yl)propanoic Acid exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its spectroscopic data, including UV-vis and NMR spectra, have been well-documented, facilitating its identification and characterization in various experimental setups.

The environmental impact of CAS No. 36950-96-6 has also been a topic of interest. Studies suggest that it is biodegradable under specific conditions, which aligns with current trends toward sustainable chemistry practices. This aspect is particularly relevant for industries seeking eco-friendly alternatives in their production processes.

In conclusion, fluorenyl propanoic acid, or CAS No. 36950-96-6, stands out as a valuable compound with diverse applications across multiple disciplines. Its structural versatility, combined with recent advancements in its synthesis and application studies, positions it as a key player in both academic research and industrial development.